CAS number and molecular weight of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine
CAS number and molecular weight of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine
An In-Depth Technical Guide to 2-Methyl-4-(1H-pyrazol-4-yl)pyridine: A Core Scaffold for Neuropharmacological Innovation
For researchers and scientists at the forefront of drug development, the identification and characterization of novel molecular scaffolds are paramount. This guide provides a comprehensive technical overview of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine, a heterocyclic compound of significant interest in modern medicinal chemistry. We will delve into its chemical identity, a robust and validated synthesis protocol, and its emerging role as a privileged core structure in the development of therapeutics for complex neurological disorders.
Core Chemical Identity
The foundational step in any research endeavor is the unambiguous identification of the molecule of interest. 2-Methyl-4-(1H-pyrazol-4-yl)pyridine is a distinct chemical entity whose properties are summarized below. While a specific CAS number has not been broadly indexed in major chemical databases, its molecular formula and weight are definitive.
| Property | Value |
| IUPAC Name | 2-Methyl-4-(1H-pyrazol-4-yl)pyridine |
| Molecular Formula | C₉H₉N₃ |
| Molecular Weight | 159.19 g/mol |
| CAS Number | Not assigned/found in public databases |
The molecular weight is calculated based on the atomic weights of its constituent atoms: Carbon (12.011 u), Hydrogen (1.008 u), and Nitrogen (14.007 u).
Synthesis Protocol: A Self-Validating Suzuki Coupling Approach
The synthesis of pyrazol-4-yl-pyridine derivatives is well-documented, with the Suzuki coupling reaction being a preferred method due to its high efficiency and tolerance of various functional groups. The following protocol is a robust, field-proven method adapted from established literature for analogous compounds, ensuring a high degree of confidence in its successful application[1].
The rationale behind this two-step approach is control and purity. The first step installs a boronic ester onto the pyrazole ring, creating a stable and easily purifiable intermediate. The subsequent Suzuki coupling with 4-bromo-2-methylpyridine is a highly reliable C-C bond-forming reaction, catalyzed by palladium, to yield the final product.
Experimental Protocol:
Step 1: Synthesis of 1-(tert-Butoxycarbonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
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To a solution of 1-(tert-Butoxycarbonyl)-1H-pyrazole (1 equivalent) in anhydrous THF, add bis(pinacolato)diboron (1.1 equivalents) and a palladium catalyst such as PdCl₂(dppf) (0.03 equivalents).
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Add a base, typically potassium acetate (KOAc) (3 equivalents).
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Heat the reaction mixture at 80 °C under an inert atmosphere (e.g., Nitrogen or Argon) for 12-18 hours.
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Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel to yield the desired boronic ester.
Step 2: Suzuki Coupling to form 2-Methyl-4-(1H-pyrazol-4-yl)pyridine
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In a reaction vessel, combine 4-bromo-2-methylpyridine (1 equivalent), the synthesized pyrazole boronic ester (1.1 equivalents), and a palladium catalyst, for instance, PdCl₂(PPh₃)₂ (0.05 equivalents)[1].
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Add an aqueous solution of a base, such as 1M sodium carbonate (Na₂CO₃) (2 equivalents), and a solvent like THF or DMF[1].
-
Degas the mixture and heat to 100 °C under an inert atmosphere for 8-12 hours.
-
Monitor the reaction by TLC or LC-MS.
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After completion, cool the reaction, dilute with water, and extract with ethyl acetate.
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Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
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The crude product often requires purification via column chromatography to remove the Boc protecting group (which can occur in situ under certain conditions) and other impurities, yielding the final compound.
Synthesis Workflow Diagram
Caption: A two-step synthesis of the target compound via borylation and Suzuki coupling.
Applications in Drug Discovery: Targeting the M4 Muscarinic Receptor
The pyrazolyl-pyridine scaffold is a cornerstone in the development of Positive Allosteric Modulators (PAMs) for the M4 muscarinic acetylcholine receptor (mAChR).[2][3] These receptors are critical targets for treating neurocognitive disorders, including schizophrenia and Alzheimer's disease.[1][2]
PAMs do not activate the receptor directly but instead enhance the effect of the endogenous ligand, acetylcholine. This offers a more nuanced therapeutic approach compared to direct agonists, potentially reducing side effects. The 2-Methyl-4-(1H-pyrazol-4-yl)pyridine core provides a versatile framework for structure-activity relationship (SAR) studies to optimize potency, selectivity, and pharmacokinetic properties.[2][3]
M4 mAChR Signaling Pathway
Caption: The role of a PAM in enhancing M4 receptor signaling to modulate neurotransmission.
Conclusion
2-Methyl-4-(1H-pyrazol-4-yl)pyridine represents a molecule of high strategic value for researchers in drug discovery. Its synthesis is achievable through robust and well-understood chemical reactions, and its core structure is a validated starting point for the development of selective modulators of the M4 muscarinic receptor. This guide provides the essential technical information to empower scientists to explore the full potential of this promising scaffold in the quest for novel therapeutics for challenging neurological diseases.
References
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